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Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Sardomozide Dihydrochloride Profile

The table below summarizes the key experimental data for Sardomozide dihydrochloride.

Property Description

Target S-adenosylmethionine decarboxylase (SAMDC) [1] [2]
IC50 (Enzyme) 5nM [1] [2]

Molecular Weight 303.19 [2]

CAS Number 138794-73-7 [2]

Synonyms CGP 48664A [2]

Experimental Evidence & Protocol

Key experimental findings and methodologies from the literature are detailed below.
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¢ In Vitro Cell Assay: In a study using CHO (Chinese Hamster Ovary) cells, treatment with 3 yM
Sardomozide for 48 hours reduced intracellular SAMDC activity to 10% of the control level. This
demonstrates the compound's potent cellular activity [1] [2].

e Cytostasis & Cell Death: Research notes that depleting cellular polyamines, either through genetic
mutations or drugs like SAMDC inhibitors, results in cytostasis (cell cycle arrest) and eventually leads

to cell death [3].

Polyamine Biosynthesis Pathway

The following diagram illustrates the polyamine biosynthesis pathway and the mechanism of Sardomozide,

based on information from the search results [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. Sardomozide (CGP 48664) | SAMDC Inhibitor [medchemexpress.com]
2. Sardomozide dihydrochloride (Synonyms: CGP 48664A) [medchemexpress.com]
3. Genetically encoded fluorescent reporter for polyamines [nature.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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